Cas no 920036-34-6 (tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate)

tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate structure

920036-34-6 structure

Product Name:tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate

CAS No:920036-34-6

MF:C₁₁H₁₂IN₃O₂

MW:345.136354446411

MDL:MFCD13183727

CID:759069

Update Time:2025-08-03

tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
- 1-Boc-3-iodo-1H-pyrazolo[3,4-b]pyridine
- 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 3-iodo-, 1,1-dimethylethylester
- tert-butyl 3-iodopyrazolo[3,4-b]pyridine-1-carboxylate
- 1,1-Dimethylethyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate (ACI)
- MDL： MFCD13183727
- Inchi： 1S/C11H12IN3O2/c1-11(2,3)17-10(16)15-9-7(8(12)14-15)5-4-6-13-9/h4-6H,1-3H3
- InChI Key： OKKLWSNHFSFXEM-UHFFFAOYSA-N
- SMILES： O=C(N1C2C(=CC=CN=2)C(I)=N1)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3

tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B656708-10mg	1-Boc-3-iodo-1H-pyrazolo[3,4-b]pyridine	920036-34-6		10mg	$ 50.00	2022-06-07
TRC	B656708-50mg	1-Boc-3-iodo-1H-pyrazolo[3,4-b]pyridine	920036-34-6		50mg	$ 65.00	2022-06-07
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tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Production Method

Production Method 1

271-73-8

24424-99-5

920036-34-6

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Acetonitrile ; 17 h, 75 °C
1.2 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; 1 h, rt

Reference

: Preparation of biaryl derivatives as antifungal agents and medicine containing them

, Japan, , ,

Production Method 2

24424-99-5

117007-52-0

920036-34-6

Reaction Conditions

1.1 Reagents: Triethylamine , 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; 1 h, rt

Reference

: Preparation of biaryl derivatives as antifungal agents and medicine containing them

, World Intellectual Property Organization, , ,

Production Method 3

271-73-8

24424-99-5

920036-34-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Iodine Solvents: Dimethylformamide ; rt
1.2 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile

Reference

: Design, Synthesis, and Structure-Activity Relationships of 3-Ethynyl-1H-indazoles as Inhibitors of the Phosphatidylinositol 3-Kinase Signaling Pathway

Barile, Elisa; De, Surya K.; Carlson, Coby B.; Chen, Vida; Knutzen, Christine; et al, Journal of Medicinal Chemistry, 2010, 53(23), 8368-8375

Production Method 4

24424-99-5

117007-52-0

920036-34-6

Reaction Conditions

1.1 Reagents: Triethylamine , 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 2 min, rt
1.2 Solvents: Acetonitrile ; 72 h, rt

Reference

: Preparation of heterocyclic phenoxy compounds as HIV reverse transcriptase inhibitors

, United States, , ,

Production Method 5

920036-34-6

Reaction Conditions

Reference

: Preparation of thienopyrrole derivatives as ITK inhibitors

, World Intellectual Property Organization, , ,

tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Raw materials

tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Preparation Products

tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate (920036-34-6)

tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:920036-34-6)tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate

Order Number:A860172

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:22

Price ($):234.0

Email:sales@amadischem.com

Product Official Link

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920036-34-6 (tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:920036-34-6)tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate

Purity:99%

Quantity:5g

Price ($):234.0